4-[(5-chloro-2-thienyl)carbonyl]-1-methyl-1,4,9-triazaspiro[5.6]dodecan-10-one

• IUPAC Name: 4-(5-chlorothiophene-2-carbonyl)-1-methyl-1,4,10-triazaspiro[5.6]dodecan-9-one
• InChI: InChI=1S/C15H20ClN3O2S/c1-18-8-9-19(14(21)11-2-3-12(16)22-11)10-15(18)5-4-13(20)17-7-6-15/h2-3H,4-10H2,1H3,(H,17,20)
• InChI Key: VVKANBNLGOSSTK-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC12CCC(=O)NCC2)C(=O)C3=CC=C(S3)Cl
• Molecular Formula: C15H20ClN3O2S
• Molecular Weight: 341.9 g/mol

Description

4-[(5-chloro-2-thienyl)carbonyl]-1-methyl-1,4,9-triazaspiro[5.6]dodecan-10-one is a useful research compound. Its molecular formula is C15H20ClN3O2S and its molecular weight is 341.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 341.0964758 g/mol and the complexity rating of the compound is 464. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Spectroscopic Analysis and Biological Activity

A study focused on the vibrational spectroscopic analysis (FT-IR, FT-Raman) of a compound structurally similar to the one , demonstrating its potential in interpreting vibrational spectra through quantum mechanical methods. The compound showed significant biological activity, indicated by its electrophilicity index and molecular docking studies, suggesting its potential as an antidepressant (Kuruvilla et al., 2018).

HIV Entry Inhibitors

Another study investigated the receptor-based mechanism of action of a potent noncompetitive allosteric antagonist of the CCR5 receptor, highlighting its significant antiviral effects against HIV-1. This research suggests the compound's potential application in developing treatments for HIV by targeting the CCR5 receptor (Watson et al., 2005).

Antimicrobial Evaluation

Research on new pyrimidine derivatives, including thienopyrimidine compounds, showed promising antimicrobial activity against various Gram-positive and Gram-negative bacteria. This indicates the potential application of similar compounds in developing new antimicrobial agents (Abdelghani et al., 2017).

Anticancer and Antidiabetic Agents

A novel series of spirothiazolidines analogs were developed and evaluated for their anticancer and antidiabetic activities. Some compounds in this series showed significant activity against human breast and liver carcinoma cell lines, as well as inhibitory effects on alpha-amylase and alpha-glucosidase, suggesting their potential as therapeutic agents for cancer and diabetes (Flefel et al., 2019).